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  4. 1,1/'-BIS(4-SULFOBUTYL)-11-(4-ISOTHIOCYANATOPHENYLTHIO)-3,3,3/',3/'-TETRAMETHYL-10,12-TRI METHYLENEI
1,1/'-BIS(4-SULFOBUTYL)-11-(4-ISOTHIOCYANATOPHENYLTHIO)-3,3,3/',3/'-TETRAMETHYL-10,12-TRI METHYLENEI 1,1/'-BIS(4-SULFOBUTYL)-11-(4-ISOTHIOCYANATOPHENYLTHIO)-3,3,3/',3/'-TETRAMETHYL-10,12-TRI METHYLENEI
Brand Name: Vulcanchem
CAS No.: 152111-91-6
VCID: VC0133590
InChI: InChI=1S/C45H51N3O6S4.Na/c1-44(2)37-16-5-7-18-39(37)47(28-9-11-30-57(49,50)51)41(44)26-20-33-14-13-15-34(43(33)56-36-24-22-35(23-25-36)46-32-55)21-27-42-45(3,4)38-17-6-8-19-40(38)48(42)29-10-12-31-58(52,53)54;/h5-8,16-27H,9-15,28-31H2,1-4H3,(H-,49,50,51,52,53,54);/q;+1/p-1
SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4CCCCS(=O)(=O)[O-])(C)C)CCC3)SC6=CC=C(C=C6)N=C=S)CCCCS(=O)(=O)[O-])C.[Na+]
Molecular Formula: C45H50N3NaO6S4
Molecular Weight: 880.14

1,1/'-BIS(4-SULFOBUTYL)-11-(4-ISOTHIOCYANATOPHENYLTHIO)-3,3,3/',3/'-TETRAMETHYL-10,12-TRI METHYLENEI

CAS No.: 152111-91-6

Main Products

VCID: VC0133590

Molecular Formula: C45H50N3NaO6S4

Molecular Weight: 880.14

1,1/'-BIS(4-SULFOBUTYL)-11-(4-ISOTHIOCYANATOPHENYLTHIO)-3,3,3/',3/'-TETRAMETHYL-10,12-TRI METHYLENEI - 152111-91-6

CAS No. 152111-91-6
Product Name 1,1/'-BIS(4-SULFOBUTYL)-11-(4-ISOTHIOCYANATOPHENYLTHIO)-3,3,3/',3/'-TETRAMETHYL-10,12-TRI METHYLENEI
Molecular Formula C45H50N3NaO6S4
Molecular Weight 880.14
IUPAC Name sodium;4-[(2E)-2-[(2E)-2-[3-[(E)-2-[3,3-dimethyl-1-(4-sulfonatobutyl)indol-1-ium-2-yl]ethenyl]-2-(4-isothiocyanatophenyl)sulfanylcyclohex-2-en-1-ylidene]ethylidene]-3,3-dimethylindol-1-yl]butane-1-sulfonate
Standard InChI InChI=1S/C45H51N3O6S4.Na/c1-44(2)37-16-5-7-18-39(37)47(28-9-11-30-57(49,50)51)41(44)26-20-33-14-13-15-34(43(33)56-36-24-22-35(23-25-36)46-32-55)21-27-42-45(3,4)38-17-6-8-19-40(38)48(42)29-10-12-31-58(52,53)54;/h5-8,16-27H,9-15,28-31H2,1-4H3,(H-,49,50,51,52,53,54);/q;+1/p-1
SMILES CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4CCCCS(=O)(=O)[O-])(C)C)CCC3)SC6=CC=C(C=C6)N=C=S)CCCCS(=O)(=O)[O-])C.[Na+]
PubChem Compound 16220153
Last Modified Nov 12 2021
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